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Proper Disposal and Safe Handling of TX-1123

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TX-1123

cat. No.: B1202124

For researchers, scientists, and drug development professionals, the proper management of
chemical reagents is paramount to ensuring laboratory safety and environmental protection.
This document provides essential safety and logistical information for the handling and disposal
of TX-1123, a compound identified as harmful if swallowed and highly toxic to aquatic
ecosystems.[1] Adherence to these procedural guidelines is critical for minimizing risks and
maintaining a safe research environment.

Chemical and Physical Properties

A summary of the known properties of TX-1123 is provided below. The lack of available data for
several key physical metrics underscores the need for cautious handling.
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Property Value

Formula C20H2403
Molecular Weight 312.4
Appearance Solid

Odor No data available
pH No data available
Melting/Freezing Point No data available
Boiling Point/Range No data available
Flash Point No data available
Evaporation Rate No data available
Flammability (solid, gas) No data available

Source: DC Chemicals Safety Data Sheet[1]

Hazard Identification and Safety Precautions

TX-1123 is classified as an acute oral toxicant (Category 4) and presents a significant, long-
lasting hazard to aquatic life (Category 1).[1] The following pictograms and precautionary
statements summarize the key hazards:

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]
Precautionary Measures:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://dcchemicals.com/msds/MSDS_DC22811.html
https://www.benchchem.com/product/b1202124?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC22811.html
https://dcchemicals.com/msds/MSDS_DC22811.html
https://dcchemicals.com/msds/MSDS_DC22811.html
https://dcchemicals.com/msds/MSDS_DC22811.html
https://dcchemicals.com/msds/MSDS_DC22811.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE is mandatory when handling TX-1123:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

Engineering controls, such as adequate ventilation, and the provision of accessible safety
showers and eye wash stations are also essential.[1]

Step-by-Step Disposal Procedures

The primary directive for the disposal of TX-1123 is to entrust it to an approved waste disposal
facility.[1] The following workflow outlines the necessary steps for its proper disposal, from
initial handling to final disposition.
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On-Site Handling

Wear Appropriate PPE Collect Waste TX-1123 Store in a Labeled, Sealed Container Final Disposal

Transfer to an Approved Waste Disposal Plant Document Waste Transfer

Spill Management

Decontaminate Surfaces with Alcohol Collect Contaminated Material

Absorb with Inert Material

Click to download full resolution via product page

Workflow for the proper disposal of TX-1123.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Use full personal
protective equipment, including respiratory protection. Avoid breathing vapors, mist, or gas.

[1]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
allow the product to enter drains or water courses.[1]

» Containment and Cleaning: Absorb the spilled solution with a finely-powdered, liquid-binding
material such as diatomite. Decontaminate affected surfaces and equipment by scrubbing
with alcohol. Dispose of all contaminated materials in accordance with the procedures
outlined in the disposal workflow.[1]

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to
ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical attention.

[1]
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o Skin Contact: Rinse the affected skin area thoroughly with large amounts of water. Remove
contaminated clothing and shoes. Call a physician.[1]

 Inhalation: Relocate the individual to fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician
immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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